Cas no 109545-01-9 (Ethyl-2,2,2-d3 Acetate)

• Product Name: Ethyl-2,2,2-d3 Acetate
• CAS No: 109545-01-9
• MF: C₄H₈O₂
• MW: 88.1051216125488
• CID: 1066218
• Update Time: 2025-10-23

Ethyl-2,2,2-d3 Acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl-2,2,2-d3 Acetate
• acetic acid 2,2,2-trideuterio-ethyl ester

• Inchi： 1S/C4H8O2/c1-3-6-4(2)5/h3H2,1-2H3
• InChI Key： XEKOWRVHYACXOJ-UHFFFAOYSA-N
• SMILES： O(CC([H])([H])[H])C(=O)C

Additional information on Ethyl-2,2,2-d3 Acetate

Ethyl-2,2,2-d3 Acetate: A Comprehensive Overview

Ethyl-2,2,2-d3 Acetate (CAS No. 109545-01-9) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and isotopic labeling. This compound is a derivative of ethyl acetate, where three hydrogen atoms in the methyl group of the acetate moiety have been replaced by deuterium atoms. The presence of deuterium introduces distinct physical and chemical properties compared to its protium counterpart, making it a valuable tool in various scientific applications.

The Ethyl-2,2,2-d3 Acetate molecule consists of an ethoxy group (-OCH₂CH₃) attached to an acetyl group (CH₂CO). The deuterium substitution occurs specifically in the methyl group of the acetyl moiety, resulting in a structure where the three hydrogens are replaced by deuterium. This substitution significantly alters the compound's vibrational and rotational spectra, making it highly useful in spectroscopic studies. The CAS No. 109545-01-9 serves as a unique identifier for this compound within chemical databases and regulatory frameworks.

One of the most notable applications of Ethyl-2,2,2-d3 Acetate is in isotopic labeling experiments. Deuterium-labeled compounds are widely used in metabolic studies to track the fate of molecules within biological systems. By incorporating this compound into metabolic pathways, researchers can gain insights into enzyme kinetics, substrate utilization, and metabolic fluxes. Recent studies have demonstrated its utility in tracing lipid metabolism and fatty acid oxidation processes in both cellular and animal models.

In addition to its role in biological research, Ethyl-2,2,2-d3 Acetate has found applications in analytical chemistry. Its distinct isotopic composition allows for precise quantification using techniques such as mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy. For instance, in MS analysis, the mass-to-charge ratio (m/z) of this compound differs significantly from its non-deuterated counterpart due to the higher mass of deuterium compared to protium. This property enables accurate detection and quantification in complex mixtures.

The synthesis of Ethyl-2,2,2-d3 Acetate typically involves the reaction of deuterated methanol with ethyl chloride or other suitable alkylating agents under specific conditions. Recent advancements in catalytic methods have improved the efficiency and scalability of this synthesis process. Researchers have also explored green chemistry approaches to minimize environmental impact while maintaining high yields.

From an environmental perspective, Ethyl-2,2,2-d3 Acetate exhibits similar behavior to conventional ethyl acetate but with enhanced stability due to deuterium's higher bond strength. Studies on its degradation pathways have shown that it undergoes hydrolysis under acidic or basic conditions to form deuterated acetic acid and ethanol derivatives. These findings are crucial for understanding its environmental fate and ensuring safe handling practices.

Looking ahead, the demand for Ethyl-2,2,d3 Acetate is expected to grow with advancements in metabolomics and proteomics research. Its ability to serve as a stable isotopic tracer makes it an invaluable tool for studying complex biological systems at a molecular level. Furthermore, ongoing research into its potential applications in drug development and food analysis is likely to expand its utility across diverse industries.

In conclusion, Ethyl-2,d,d,d-Acetate (CAS No. 109545-01-9) stands out as a versatile compound with wide-ranging applications in scientific research and industrial processes. Its unique isotopic properties make it indispensable for advanced analytical techniques and metabolic studies. As scientific innovation continues to progress, this compound will undoubtedly play a pivotal role in unlocking new insights into chemical biology and beyond.